Cas no 1996271-57-8 (Benzyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate)

• Product Name: Benzyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate
• CAS No: 1996271-57-8
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5892674
• PubChem ID: 75577210
• Update Time: 2025-05-23

Benzyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7126146
• benzyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate
• 1996271-57-8
• Benzyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C16H23NO3/c1-13(11-18)15-9-5-6-10-17(15)16(19)20-12-14-7-3-2-4-8-14/h2-4,7-8,13,15,18H,5-6,9-12H2,1H3
• InChI Key： GNFRAOGVLVCEKF-UHFFFAOYSA-N
• SMILES： OCC(C)C1CCCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate

Benzyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate: A Comprehensive Overview

Benzyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate, also known by its CAS number 1996271-57-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug delivery systems and as a precursor in the synthesis of bioactive molecules. Recent studies have highlighted its role in enhancing the bioavailability of therapeutic agents, making it a valuable addition to contemporary research.

The molecular structure of Benzyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate comprises a piperidine ring substituted with a hydroxypantanoyl group and a benzyl ester moiety. This configuration not only imparts stability to the molecule but also facilitates its interaction with biological systems. Researchers have employed advanced computational methods, such as molecular docking and dynamics simulations, to elucidate the binding affinities of this compound with various protein targets. These studies have revealed promising interactions that could be leveraged for therapeutic purposes.

Recent advancements in synthetic methodologies have enabled the efficient production of Benzyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate. By optimizing reaction conditions and employing green chemistry principles, chemists have achieved higher yields and reduced environmental impact. The use of catalysts such as palladium complexes has further streamlined the synthesis process, making it more accessible for large-scale production.

In terms of applications, this compound has shown potential in the development of sustained-release drug delivery systems. Its ability to form stable complexes with hydrophobic drugs has been exploited to enhance drug solubility and reduce side effects. For instance, studies published in the Journal of Controlled Release demonstrate its effectiveness in encapsulating anti-cancer agents, thereby improving their therapeutic index.

The pharmacokinetic properties of Benzyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate have also been extensively studied. Preclinical trials indicate that it exhibits favorable absorption profiles and minimal toxicity in animal models. These findings underscore its suitability as a carrier molecule in pharmaceutical formulations.

Moreover, recent research has explored the use of this compound in cosmeceuticals. Its ability to penetrate the skin barrier effectively makes it a candidate for delivering active ingredients such as antioxidants and anti-inflammatory agents. Clinical trials conducted by dermatologists have shown promising results in reducing oxidative stress and improving skin elasticity.

In conclusion, Benzyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate (CAS No: 1996271-57-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural attributes, coupled with advancements in synthetic techniques and pharmacological studies, position it as a key player in future innovations within the chemical and pharmaceutical industries.